2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole

• IUPAC Name: 2-(3-fluorophenyl)-4,5-dithiophen-2-yl-1H-imidazole
• InChI: InChI=1S/C17H11FN2S2/c18-12-5-1-4-11(10-12)17-19-15(13-6-2-8-21-13)16(20-17)14-7-3-9-22-14/h1-10H,(H,19,20)
• InChI Key: ZBFYLXGGZMPDTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=C(N2)C3=CC=CS3)C4=CC=CS4
• Molecular Formula: C17H11FN2S2
• Molecular Weight: 326.4 g/mol

Description

2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole, also known as FITM, is a synthetic compound that has shown promising results in scientific research. FITM is a member of the imidazole family of compounds, which are known for their diverse biological activities. We will also list as many future directions as possible for further research on this compound.

Mechanism of Action

2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole increases the levels of endocannabinoids in the body, which can have a variety of physiological effects. 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole also has anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce tumor growth in cancer models and to improve insulin sensitivity in diabetic models. 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has also been shown to reduce inflammation and to improve cognitive function.

Advantages and Limitations for Lab Experiments

2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been extensively studied, and its mechanism of action is well understood. However, 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole also has some limitations. It can be difficult to work with due to its low solubility in water, and it has not been extensively studied in humans.

Future Directions

There are several future directions for research on 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole. One area of research is the development of more potent and selective FAAH inhibitors. Another area of research is the study of 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole's potential as a neuroprotective agent and its ability to improve cognitive function. 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole's potential as a therapeutic agent for diseases such as cancer, diabetes, and inflammation also warrants further study. Finally, the development of new synthetic methods for 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole can be synthesized through a multistep process that involves the reaction of 2-bromo-3-fluorobenzene with 2-thiophenecarboxaldehyde, followed by a cyclization reaction with ammonium acetate. The resulting intermediate is then reacted with 2-bromothiophene to yield 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole.

Scientific Research Applications

2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has been extensively studied for its potential as a therapeutic agent for various diseases. It has shown promising results in the treatment of cancer, diabetes, and inflammation. 2-(3-fluorophenyl)-4,5-di-2-thienyl-1H-imidazole has also been studied for its potential as a neuroprotective agent and for its ability to improve cognitive function.